Cas no 1214333-01-3 (1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone)

• Product Name: 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone
• CAS No: 1214333-01-3
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4726728
• Update Time: 2025-11-02

1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone
• FCH1387118
• 3'-Difluoromethoxy-4'-fluoroacetophenone
• AX8326054

• Inchi： 1S/C9H7F3O2/c1-5(13)6-2-3-7(10)8(4-6)14-9(11)12/h2-4,9H,1H3
• InChI Key： MDEJHXUTJKNRNQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)=O)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone

1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone (CAS No. 1214333-01-3): A Comprehensive Overview

1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone (CAS No. 1214333-01-3) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique difluoromethoxy and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes both fluorine and methoxy substituents, contributes to its distinct chemical properties and broad applicability.

The growing interest in fluorinated compounds like 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone is driven by their enhanced stability, bioavailability, and metabolic resistance. These attributes make them particularly valuable in drug discovery and development. Researchers are increasingly exploring the potential of difluoromethoxy-containing compounds to address challenges in medicinal chemistry, such as improving drug efficacy and reducing side effects.

One of the key applications of 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone is its role as a building block in the synthesis of small molecule therapeutics. The compound's ability to modulate electronic and steric properties makes it a preferred choice for designing targeted therapies. Recent studies have highlighted its utility in developing compounds for neurological disorders, inflammation, and metabolic diseases, aligning with current trends in personalized medicine.

In addition to its pharmaceutical applications, 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone is also explored in agrochemical research. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their activity and environmental compatibility. This compound's unique structure offers potential for developing next-generation crop protection agents with improved efficacy and reduced ecological impact.

The synthesis and characterization of 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its use in high-value applications. The compound's CAS No. 1214333-01-3 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Market dynamics for fluorinated intermediates like 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone are influenced by the increasing demand for innovative pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are actively expanding their portfolios to include such compounds, catering to the needs of global clients. The compound's versatility and scalability make it a strategic asset for businesses aiming to stay competitive in these sectors.

From an environmental perspective, the development of sustainable fluorination methods is a hot topic in the chemical industry. Researchers are investigating greener alternatives to traditional fluorination processes, which often involve hazardous reagents. The use of 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone in eco-friendly synthesis routes aligns with the industry's shift toward green chemistry principles.

For those seeking detailed technical data on 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone, resources such as scientific journals and patent databases provide valuable insights. The compound's CAS No. 1214333-01-3 can be used to access relevant publications and regulatory information, ensuring compliance with global standards.

In summary, 1-(3-(Difluoromethoxy)-4-fluorophenyl)ethanone (CAS No. 1214333-01-3) represents a critical intermediate in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and beyond. Its unique structural features and functional groups make it a subject of ongoing research and commercial interest. As the demand for fluorinated compounds continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.